2-[(2-chlorophenyl)carbonyl]-N-cyclopropylhydrazinecarbothioamide

• Molecular Formula: C11H12ClN3OS
• Molecular Weight: 269.75 g/mol
• IUPAC Name: 1-[(2-chlorobenzoyl)amino]-3-cyclopropylthiourea
• InChI: InChI=1S/C11H12ClN3OS/c12-9-4-2-1-3-8(9)10(16)14-15-11(17)13-7-5-6-7/h1-4,7H,5-6H2,(H,14,16)(H2,13,15,17)
• InChI Key: YRPRWOZIWFSTMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)NNC(=O)C2=CC=CC=C2Cl

Description

2-[(2-chlorophenyl)carbonyl]-N-cyclopropylhydrazinecarbothioamide is a chemical compound that belongs to the class of hydrazinecarbothioamides This compound is characterized by the presence of a chlorophenyl group, a cyclopropyl group, and a hydrazinecarbothioamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(2-chlorophenyl)carbonyl]-N-cyclopropylhydrazinecarbothioamide typically involves the reaction of 2-chlorobenzoyl chloride with N-cyclopropylhydrazinecarbothioamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization from ethanol .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for higher yields and purity. The final product is obtained through multiple purification steps, including distillation and crystallization.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where the chlorophenyl group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophilic substitution using sodium methoxide in methanol.

Major Products Formed:

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted hydrazinecarbothioamides.

Scientific Research Applications

2-[(2-chlorophenyl)carbonyl]-N-cyclopropylhydrazinecarbothioamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.